4-{1-[(3,4-dimethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole

• IUPAC Name: 4-[1-(3,4-dimethylphenyl)sulfonylpyrrolidin-2-yl]-3,5-dimethyl-1,2-oxazole
• InChI: InChI=1S/C17H22N2O3S/c1-11-7-8-15(10-12(11)2)23(20,21)19-9-5-6-16(19)17-13(3)18-22-14(17)4/h7-8,10,16H,5-6,9H2,1-4H3
• InChI Key: WKJFMKFFGBAZCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCCC2C3=C(ON=C3C)C)C
• Molecular Formula: C17H22N2O3S
• Molecular Weight: 334.4 g/mol

Description

4-{1-[(3,4-dimethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole, also known as DPA-714, is a selective ligand for the translocator protein (TSPO) that is found in the outer mitochondrial membrane of cells. TSPO is involved in the regulation of cellular metabolism, apoptosis, and immune response. DPA-714 has been studied for its potential use in a variety of scientific research applications, including neuroimaging, cancer diagnosis, and drug development.

Mechanism of Action

4-{1-[(3,4-dimethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole binds to TSPO in the outer mitochondrial membrane of cells. TSPO is involved in the regulation of cellular metabolism, apoptosis, and immune response. By targeting TSPO, this compound can modulate these cellular processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to reduce inflammation and oxidative stress, as well as improve cognitive function. This compound has also been shown to have anti-tumor effects in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-{1-[(3,4-dimethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole in lab experiments is its selectivity for TSPO. This allows researchers to target specific cellular processes and better understand their role in disease. However, one limitation of using this compound is its cost and availability. This compound is a specialized chemical that may not be readily available in all labs.

Future Directions

There are several future directions for research on 4-{1-[(3,4-dimethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole. One area of interest is its potential use in developing more targeted cancer therapies. By targeting TSPO expression in cancer cells, researchers may be able to develop therapies that are less toxic to healthy cells.
Another area of interest is its potential use in developing drugs that regulate cellular metabolism and immune response. This could have applications in a variety of disease areas, including autoimmune disorders and metabolic diseases.
Finally, researchers may continue to study the role of TSPO in neurological diseases such as Alzheimer's and Parkinson's. By better understanding the role of TSPO in these diseases, researchers may be able to develop more effective treatments.

Synthesis Methods

4-{1-[(3,4-dimethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole can be synthesized using a multi-step process that involves the reaction of 3,5-dimethylisoxazole with 3,4-dimethylbenzenesulfonyl chloride, followed by the addition of pyrrolidine and purification through column chromatography.

Scientific Research Applications

4-{1-[(3,4-dimethylphenyl)sulfonyl]-2-pyrrolidinyl}-3,5-dimethylisoxazole has been studied for its potential use in a variety of scientific research applications. In neuroimaging, this compound can be used as a radiotracer for positron emission tomography (PET) imaging to visualize TSPO expression in the brain. This can help researchers better understand the role of TSPO in neurological diseases such as Alzheimer's and Parkinson's.
In cancer diagnosis, this compound can be used to target TSPO expression in cancer cells. This can help researchers develop more targeted cancer therapies that are less toxic to healthy cells.
This compound has also been studied for its potential use in drug development. By targeting TSPO, researchers can develop drugs that regulate cellular metabolism and immune response, which could have applications in a variety of disease areas.